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Compound of Interest

Compound Name: Ibamun

Cat. No.: B129899

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ibamun, also known as Ibutamoren or MK-677, is a potent, orally active, non-peptide growth
hormone secretagogue. It acts as a ghrelin receptor agonist, stimulating the release of growth
hormone (GH) and insulin-like growth factor 1 (IGF-1). This document provides a detailed
protocol for the laboratory synthesis of Ibamun, an overview of its mechanism of action, and a
summary of its biological effects supported by quantitative data from preclinical and clinical
studies.

Chemical Information

Identifier Value

2-amino-N-[(1R)-2-[1,2-dihydro-1-
(methylsulfonyl)spiro[3H-indole-3,4'-piperidin]-1'-

IUPAC Name
yl]-2-oxo-1-(phenylmethoxymethyl)ethyl]-2-
methylpropanamide

Synonyms Ibutamoren, MK-677, L-163,191

CAS Number 159634-47-6

Molecular Formula C27H36N405S

Molecular Weight 528.66 g/mol
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Mechanism of Action and Signaling Pathway

Ibamun mimics the action of ghrelin, an endogenous peptide hormone. It binds to and
activates the growth hormone secretagogue receptor (GHSR), also known as the ghrelin
receptor. The GHSR is a G-protein coupled receptor primarily located in the hypothalamus and
pituitary gland.

Upon activation by Ibamun, the GHSR initiates a signaling cascade predominantly through the
Gaq subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol
trisphosphate (IP3). IP3 triggers the release of intracellular calcium, while DAG activates
protein kinase C (PKC). This cascade ultimately results in the synthesis and pulsatile release of
growth hormone from the pituitary gland. The released GH then stimulates the liver to produce
IGF-1.

Signaling Pathway of Ibhamun (MK-677)
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Ibamun (MK-677)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129899#protocol-for-synthesizing-ibamun-in-a-
research-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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